
Application Notes and Protocols for 1-
Cyclopentyl-4-nitrosopiperazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cyclopentyl-4-nitrosopiperazine

Cat. No.: B1601858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for research use only and provides summary guidelines

for the handling and storage of 1-Cyclopentyl-4-nitrosopiperazine (CPNP). It is not a

substitute for a comprehensive risk assessment and the Safety Data Sheet (SDS) provided by

the supplier. All laboratory personnel must be thoroughly trained in handling hazardous

materials before working with this compound.

Introduction
1-Cyclopentyl-4-nitrosopiperazine (CPNP) is a nitrosamine compound with the molecular

formula C₉H₁₇N₃O.[1] It is recognized as a nitrosamine drug substance-related impurity

(NDSRI), particularly in antimicrobial agents like rifampin and rifapentine.[1][2] The International

Agency for Research on Cancer (IARC) classifies CPNP as a Group 2B agent, indicating it is

possibly carcinogenic to humans.[1] Due to its potential health risks, strict adherence to safety

protocols during handling and storage is imperative.

Physicochemical and Safety Data
A summary of the key properties and hazard information for CPNP is provided in the tables

below.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 61379-66-6 [1][3][4][5][6][7][8][9]

Molecular Formula C₉H₁₇N₃O [1][3][4][5][6][9]

Molecular Weight 183.26 g/mol [1][5][9]

Appearance
Colorless to yellow-orange

clear liquid
[1]

Purity >95.0% (GC)

Flash Point 146 °C

Table 2: Hazard Identification and GHS Classification
Hazard Statement Description GHS Pictogram Signal Word

H302 + H312 + H332

Harmful if swallowed,

in contact with skin or

if inhaled.[6]

Danger Danger

H314

Causes severe skin

burns and eye

damage.[6]

Danger Danger

H350 May cause cancer.[6] Danger Danger

H335
May cause respiratory

irritation.[6]
Warning Warning

Handling Protocols
Due to its hazardous nature, CPNP must be handled in a controlled laboratory environment.

Personal Protective Equipment (PPE)
All personnel handling CPNP must wear the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).
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Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood. If inhalation risk is high, a respirator may be necessary.

General Handling Workflow
The following workflow should be followed when handling CPNP:
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Caption: General workflow for handling 1-Cyclopentyl-4-nitrosopiperazine.
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Preparation of Stock Solutions
Objective: To prepare a stock solution of CPNP at a desired concentration.

Materials:

1-Cyclopentyl-4-nitrosopiperazine

Appropriate solvent (e.g., DMSO, Methanol)

Calibrated balance

Volumetric flasks

Pipettes

Protocol:

Ensure all work is conducted in a chemical fume hood.

Tare a clean, dry vial on the balance.

Carefully transfer the required amount of CPNP to the vial and record the weight.

Add a small amount of the chosen solvent to dissolve the CPNP completely.

Transfer the solution to a volumetric flask of the desired final volume.

Rinse the vial with additional solvent and add the rinsing to the volumetric flask to ensure a

complete transfer.

Add solvent to the volumetric flask up to the calibration mark.

Cap the flask and invert several times to ensure homogeneity.

Label the stock solution clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution under the recommended storage conditions.
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Storage Guidelines
Proper storage is crucial to maintain the stability and integrity of CPNP.

Table 3: Recommended Storage Conditions
Parameter Recommendation

Temperature

Refrigerated at 0-10°C or 2-8°C.[1][3][5][8]

Some suppliers recommend -20°C for long-term

storage.[4]

Atmosphere
Store under an inert gas (e.g., Argon, Nitrogen).

[1]

Container Keep container tightly closed.

Light/Air/Heat Protect from light, air, and heat.[1]

Location Store in a well-ventilated place.

Emergency Procedures
Spill Response

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Decontaminate the spill area with an appropriate cleaning agent.

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a POISON CENTER or doctor.

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Waste Disposal
Dispose of CPNP and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations. Do not dispose of down the drain.

Proposed Metabolic Activation Pathway
The bioactivation of nitrosamines like CPNP is primarily initiated by Cytochrome P450 (CYP)

enzymes through α-hydroxylation.[1] For CPNP, CYP2A6 is a likely key enzyme involved in this

process.[1]
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Caption: Proposed metabolic activation pathway of CPNP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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